Cas no 139719-25-8 (Quinoline, 2,4-dimethoxy-6-methyl-)

Quinoline, 2,4-dimethoxy-6-methyl- structure
139719-25-8 structure
Product Name:Quinoline, 2,4-dimethoxy-6-methyl-
CAS No:139719-25-8
MF:C12H13NO2
MW:203.237123250961
CID:1290015
PubChem ID:5326166
Update Time:2025-04-20

Quinoline, 2,4-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 2,4-dimethoxy-6-methyl-
    • InChI=1/C12H15NO2/c1-8-4-5-10-9(6-8)11(14-2)7-12(13-10)15-3/h4-8,12H,1-3H
    • 139719-25-8
    • SCHEMBL7699246
    • DTXSID101304480
    • 2,4-dimethoxy-6-methylquinoline
    • Inchi: 1S/C12H13NO2/c1-8-4-5-10-9(6-8)11(14-2)7-12(13-10)15-3/h4-7H,1-3H3
    • InChI Key: AAXCIZLDPIBUSX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(N=C2C=CC(C)=CC2=1)OC

Computed Properties

  • Exact Mass: 203.09469
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35
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